molecular formula C12H16O3 B8651029 1-(5-Tert-butyl-2,4-dihydroxyphenyl)ethanone CAS No. 140660-31-7

1-(5-Tert-butyl-2,4-dihydroxyphenyl)ethanone

Cat. No. B8651029
CAS RN: 140660-31-7
M. Wt: 208.25 g/mol
InChI Key: QDDBVZBZUZGBKH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1-(5-Tert-butyl-2,4-dihydroxyphenyl)ethanone is a useful research compound. Its molecular formula is C12H16O3 and its molecular weight is 208.25 g/mol. The purity is usually 95%.
BenchChem offers high-quality 1-(5-Tert-butyl-2,4-dihydroxyphenyl)ethanone suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1-(5-Tert-butyl-2,4-dihydroxyphenyl)ethanone including the price, delivery time, and more detailed information at info@benchchem.com.

properties

CAS RN

140660-31-7

Molecular Formula

C12H16O3

Molecular Weight

208.25 g/mol

IUPAC Name

1-(5-tert-butyl-2,4-dihydroxyphenyl)ethanone

InChI

InChI=1S/C12H16O3/c1-7(13)8-5-9(12(2,3)4)11(15)6-10(8)14/h5-6,14-15H,1-4H3

InChI Key

QDDBVZBZUZGBKH-UHFFFAOYSA-N

Canonical SMILES

CC(=O)C1=CC(=C(C=C1O)O)C(C)(C)C

Origin of Product

United States

Synthesis routes and methods

Procedure details

Sulphuric acid (4 ml, 75 mmol) was added to a suspension of 2,4-dihyroxyacetophenone (22.8 g, 150 mmol) in a mixture of 2-methyl-2-propanol (35 g, 470 mmol) and trifluoroacetic acid (80 ml), under a nitrogen atmosphere. The resulting suspension was heated, oil bath temperature 75° C., for ˜3 hrs. to give a pale red solution. The resulting solution was allowed to cool and poured into ice/water (350 ml), to give a pale pink precipitate. The solids were removed by filtration and washed with water (600 ml) and hexane (200 ml) to give a pale pink powder. Dried in vacuo (40° C.), to give 1-(5-tert-butyl-2,4-dihydroxy-phenyl)-ethanone as a pale orange powder (28.8 g, 92%).
Quantity
4 mL
Type
reactant
Reaction Step One
Quantity
22.8 g
Type
reactant
Reaction Step One
Quantity
35 g
Type
reactant
Reaction Step One
Quantity
80 mL
Type
solvent
Reaction Step One
[Compound]
Name
ice water
Quantity
350 mL
Type
reactant
Reaction Step Two

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